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Compound of Interest

Compound Name: Bis(trimethylsilyl) azelaate

Cat. No.: B099416 Get Quote

CAS Number: 17906-08-0

This technical guide provides an in-depth overview of bis(trimethylsilyl) azelaate, a silylated

derivative of azelaic acid. The document is intended for researchers, scientists, and

professionals in drug development and other scientific fields who utilize silylation techniques for

chemical analysis and synthesis. This guide covers the fundamental properties of

bis(trimethylsilyl) azelaate, presented in a clear, tabular format for easy reference. While

specific, detailed experimental protocols for the synthesis and application of bis(trimethylsilyl)
azelaate are not extensively available in public literature, this guide provides a representative

experimental protocol for the synthesis of a structurally related and widely used silylating agent,

N,O-Bis(trimethylsilyl)acetamide (BSA). This protocol illustrates the general principles of

silylation reactions.

Core Physicochemical Data
The following table summarizes the key quantitative data for bis(trimethylsilyl) azelaate,

providing a concise reference for its physical and chemical properties.[1][2][3][4]
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Property Value Source

CAS Number 17906-08-0
PubChem, NIST, Cheméo[1][2]

[3][4]

Molecular Formula C15H32O4Si2
PubChem, NIST, Cheméo[1][2]

[3][4]

Molecular Weight 332.58 g/mol PubChem, Cheméo[1][2]

IUPAC Name bis(trimethylsilyl) nonanedioate PubChem[1]

Synonyms

Azelaic acid, bis(trimethylsilyl)

ester; Bis(trimethylsilyl)

azelate; Nonanedioic acid,

bis(trimethylsilyl) ester

NIST[3][4]

Experimental Protocol: Synthesis of N,O-
Bis(trimethylsilyl)acetamide (BSA)
While a specific, detailed protocol for the synthesis of bis(trimethylsilyl) azelaate is not readily

available, the following protocol for the synthesis of N,O-Bis(trimethylsilyl)acetamide (BSA)

provides a relevant and illustrative example of the methodologies employed for silylation of

carboxylic acid derivatives. The synthesis involves the reaction of acetamide with a silylating

agent, typically trimethylsilyl chloride, in the presence of a base to neutralize the HCl byproduct.

Materials:

Acetamide

Trimethylchlorosilane

Triethylamine

Dimethylaniline (catalyst)

Imidazole (catalyst)

Synthesis Kettle (Reactor)
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Vacuum pump

Procedure:

Reactor Setup: A synthesis kettle is charged with acetamide, triethylamine, and catalytic

amounts of dimethylaniline and imidazole.

Reagent Ratios: The weight ratio of acetamide to triethylamine is maintained at

approximately 1:3.60-3.94. The amount of dimethylaniline catalyst used is 0.1-0.5% of the

weight of the acetamide, and the imidazole catalyst is used at 0.08-0.6% of the weight of the

acetamide.

Addition of Silylating Agent: Trimethylchlorosilane is added to the reaction mixture. The

weight ratio of trimethylchlorosilane to acetamide is in the range of 3.77-4.03:1.

Reaction Conditions: The addition of trimethylchlorosilane is controlled by adjusting the

dropping speed and maintaining a specific temperature. The reaction is carried out under

controlled conditions to ensure the formation of the desired product.

Work-up and Purification: Upon completion of the reaction, the product, N,O-

bis(trimethylsilyl)acetamide, is isolated and purified. The byproducts are typically volatile and

can be removed under reduced pressure.

Illustrative Synthesis Pathway
The following diagram illustrates the general synthesis of a silylated compound, using the

example of N,O-Bis(trimethylsilyl)acetamide (BSA) formation. This pathway is analogous to the

silylation of dicarboxylic acids like azelaic acid.
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Caption: Synthesis of N,O-Bis(trimethylsilyl)acetamide (BSA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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